Cas no 52802-64-9 (1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester)
52802-64-9 structure
Product Name:1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester
CAS No:52802-64-9
MF:C16H15BrO5
MW:367.191304445267
CID:358754
PubChem ID:13620777
Update Time:2025-04-19
1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester
- diethyl 6-bromo-2-hydroxyazulene-1,3-dicarboxylate
- 52802-64-9
- DTXSID60545205
-
- Inchi: 1S/C16H15BrO5/c1-3-21-15(19)12-10-7-5-9(17)6-8-11(10)13(14(12)18)16(20)22-4-2/h5-8,18H,3-4H2,1-2H3
- InChI Key: VOYQPRPCNXCSOY-UHFFFAOYSA-N
- SMILES: BrC1=CC=C2C(C(=O)OCC)=C(C(C(=O)OCC)=C2C=C1)O
Computed Properties
- Exact Mass: 366.01025
- Monoisotopic Mass: 366.01029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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